Cas no 2172063-91-9 (1-(cyclobutylmethyl)-4-formyl-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-(cyclobutylmethyl)-4-formyl-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2172063-91-9
• MF: C₉H₁₁ClN₂O₃S
• MW: 262.713239908218
• CID: 6615404
• PubChem ID: 165588776
• Update Time: 2025-05-21

1-(cyclobutylmethyl)-4-formyl-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(cyclobutylmethyl)-4-formyl-1H-pyrazole-5-sulfonyl chloride
• 2172063-91-9
• EN300-1610093

• Inchi： 1S/C9H11ClN2O3S/c10-16(14,15)9-8(6-13)4-11-12(9)5-7-2-1-3-7/h4,6-7H,1-3,5H2
• InChI Key： RMYXKPSIGBDGKC-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=O)C=NN1CC1CCC1)(=O)=O

Computed Properties

• Exact Mass: 262.0178911g/mol
• Monoisotopic Mass: 262.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.4Ų

Additional information on 1-(cyclobutylmethyl)-4-formyl-1H-pyrazole-5-sulfonyl chloride

1-(Cyclobutylmethyl)-4-formyl-1H-pyrazole-5-sulfonyl chloride (CAS No. 2172063-91-9)

The compound 1-(cyclobutylmethyl)-4-formyl-1H-pyrazole-5-sulfonyl chloride (CAS No. 2172063-91-9) is a highly specialized organic sulfur compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of sulfonamides, sulfonates, and other related compounds. The molecule features a unique combination of functional groups, including a cyclobutylmethyl group, a pyrazole ring, and a sulfonyl chloride moiety, making it a versatile building block for advanced chemical transformations.

The pyrazole ring in this compound is a five-membered aromatic heterocycle containing two nitrogen atoms. This structure is known for its stability and reactivity, making it a valuable component in the design of bioactive molecules. The formyl group attached to the pyrazole ring further enhances the compound's reactivity, enabling it to participate in various condensation reactions, such as the formation of imines or hydrazones. These properties make it an attractive candidate for use in drug discovery and development.

The sulfonyl chloride group is another critical feature of this compound. Sulfonyl chlorides are highly reactive electrophiles that can undergo nucleophilic substitution reactions with amines, alcohols, or other nucleophiles to form sulfonamides or sulfonates. These derivatives are widely used in pharmaceuticals, agrochemicals, and materials science due to their unique physicochemical properties. The presence of the cyclobutylmethyl group adds steric bulk to the molecule, which can influence its reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of 1-(cyclobutylmethyl)-4-formyl-1H-pyrazole-5-sulfonyl chloride as an intermediate in the synthesis of bioactive compounds with anti-inflammatory, antifungal, and anticancer properties. For instance, researchers have explored its use in the development of novel sulfonamide-based inhibitors targeting key enzymes involved in inflammatory pathways. The compound's ability to form stable covalent bonds with these enzymes makes it a promising candidate for drug design.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Its unique combination of functional groups allows for the creation of advanced materials with tailored properties, such as high thermal stability or enhanced mechanical strength. For example, recent research has focused on its use as a precursor for the synthesis of novel polymers and coatings with improved performance characteristics.

The synthesis of 1-(cyclobutylmethyl)-4-formyl-1H-pyrazole-5-sulfonyl chloride involves a multi-step process that typically begins with the preparation of the pyrazole derivative followed by sulfonation and subsequent conversion to the sulfonyl chloride form. The reaction conditions are carefully optimized to ensure high yields and selectivity. The use of modern catalytic techniques and green chemistry principles has further enhanced the efficiency and sustainability of this synthesis pathway.

In conclusion, 1-(cyclobutylmethyl)-4-formyl-1H-pyrazole-5-sulfonyl chloride (CAS No. 2172063-91-9) is a versatile and valuable compound with diverse applications across multiple fields. Its unique chemical structure, combined with its reactivity and versatility, positions it as an essential building block for advancing scientific research and industrial innovation.